Cas no 898611-55-7 (N2-(3-chloro-4-methylphenyl)-N4-(4-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine)

• Product Name: N2-(3-chloro-4-methylphenyl)-N4-(4-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
• CAS No: 898611-55-7
• MF: C₂₀H₂₀Cl₂N₆O
• MW: 431.31840133667
• CID: 5493146
• PubChem ID: 18580181
• Update Time: 2025-10-30

N2-(3-chloro-4-methylphenyl)-N4-(4-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• F2703-0326
• N2-(3-chloro-4-methylphenyl)-N4-(4-chlorophenyl)-6-morpholino-1,3,5-triazine-2,4-diamine
• 2-N-(3-chloro-4-methylphenyl)-4-N-(4-chlorophenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine
• AKOS016393091
• STL270314
• 898611-55-7
• N2-(3-chloro-4-methylphenyl)-N4-(4-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
• N-(3-chloro-4-methylphenyl)-N'-(4-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine

• Inchi： 1S/C20H20Cl2N6O/c1-13-2-5-16(12-17(13)22)24-19-25-18(23-15-6-3-14(21)4-7-15)26-20(27-19)28-8-10-29-11-9-28/h2-7,12H,8-11H2,1H3,(H2,23,24,25,26,27)
• InChI Key： HLOGGPOSHXOEPQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)NC1=NC(NC2C=CC(=CC=2)Cl)=NC(=N1)N1CCOCC1

Computed Properties

• Exact Mass: 430.1075647g/mol
• Monoisotopic Mass: 430.1075647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 75.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N2-(3-chloro-4-methylphenyl)-N4-(4-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine

N2-(3-chloro-4-methylphenyl)-N4-(4-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine: A Comprehensive Overview

The compound N2-(3-chloro-4-methylphenyl)-N4-(4-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine with CAS No. 898611-55-7 is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a triazine ring system with various substituents that impart distinct chemical and physical properties. Recent studies have highlighted its potential applications in advanced materials, pharmaceuticals, and agrochemicals.

At the core of this compound lies the 1,3,5-triazine ring system, a six-membered aromatic structure with three nitrogen atoms at positions 1, 3, and 5. This ring system is known for its stability and versatility in chemical reactions. The triazine ring in this compound is further substituted at positions 2 and 4 with diamino groups (N2 and N4) that are connected to specific aryl groups. The N2 position is attached to a 3-chloro-4-methylphenyl group, while the N4 position is linked to a 4-chlorophenyl group. Additionally, the 6-position of the triazine ring is substituted with a morpholin-4-yl group.

The combination of these substituents significantly influences the electronic and steric properties of the molecule. The presence of chlorine atoms in both aryl groups introduces electron-withdrawing effects, which can enhance the reactivity of the compound in certain chemical transformations. The methyl group on the 3-chloro-4-methylphenyl substituent adds steric bulk to the molecule, potentially influencing its solubility and intermolecular interactions. The morpholine group at position 6 introduces a heterocyclic amine moiety that can participate in hydrogen bonding or other non-covalent interactions.

Recent research has focused on understanding the synthesis and characterization of this compound. One study reported a novel method for synthesizing N2-(3-chloro-4-methylphenyl)-N4-(4-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine using a multi-step approach involving nucleophilic aromatic substitution and coupling reactions. This method was optimized to achieve high yields and purity levels while minimizing side reactions.

The applications of this compound are diverse and expanding rapidly due to its unique properties. In the field of agrochemistry, it has been explored as a potential herbicide or fungicide due to its ability to inhibit specific enzymes involved in plant metabolism. Recent studies have demonstrated its effectiveness against various agricultural pests without causing significant harm to non-target organisms.

In pharmaceutical research, this compound has shown promise as a lead molecule for developing new drugs targeting specific protein kinases or receptors. Its ability to modulate cellular signaling pathways makes it an attractive candidate for drug discovery programs focused on cancer or inflammatory diseases.

Furthermore, this compound has been investigated for its potential use in advanced materials science applications such as organic electronics or optoelectronics. Its electronic properties make it suitable for use in organic semiconductors or light-emitting diodes (LEDs). Recent research has explored its integration into thin-film transistor (TFT) devices where it exhibits excellent charge transport characteristics.

The synthesis of N2-(3-chloro-4-methylphenyl)-N4-(4-chlorophenyl)-6-(morpholin-4-y